Cas no 287192-98-7 (tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate
• CAS No: 287192-98-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4712144
• PubChem ID: 52420760
• Update Time: 2025-06-13

tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate
• IJHRDEPFBAXIMW-SNVBAGLBSA-N
• SB13861
• (S)-tert-butyl 3-ethynylpiperidine-1-carboxylate
• tert-butyl(3S)-3-ethynylpiperidine-1-carboxylate
• tert-Butyl (S)-3-ethynylpiperidine-1-carboxylate
• F89166
• SCHEMBL2789282
• 1-Piperidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (3S)-
• CS-0088487
• 287192-98-7
• 1,1-Dimethylethyl (3S)-3-ethynyl-1-piperidinecarboxylate
• DTXSID901236572
• (3S)-1-Boc-3-ethynylpiperidine

• MDL： MFCD17676498
• Inchi： 1S/C12H19NO2/c1-5-10-7-6-8-13(9-10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m1/s1
• InChI Key： IJHRDEPFBAXIMW-SNVBAGLBSA-N
• SMILES： O(C(N1CCC[C@@H](C#C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate

Research Brief on tert-Butyl (3S)-3-Ethynylpiperidine-1-carboxylate (CAS: 287192-98-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate (CAS: 287192-98-7) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies highlight its utility in the construction of piperidine-based scaffolds, which are prevalent in drug discovery due to their pharmacological properties. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate as a versatile building block for the synthesis of kinase inhibitors. The ethynyl group at the 3-position enables click chemistry modifications, facilitating the rapid assembly of targeted libraries for high-throughput screening. Researchers optimized its Boc-deprotection conditions to achieve high yields (85–92%) under mild acidic conditions, preserving the integrity of sensitive functional groups in downstream applications.

In neuropharmacology, this compound has been employed as a precursor for sigma-1 receptor ligands, as reported in ACS Chemical Neuroscience (2024). The stereospecific (S)-configuration at the 3-position was critical for binding affinity, with derivatives showing nanomolar activity in modulating neurodegenerative pathways. Molecular docking simulations revealed that the ethynyl moiety enhances hydrophobic interactions within the receptor's binding pocket, suggesting its role in improving blood-brain barrier permeability.

Ongoing clinical-stage research (Phase I/II) by Vertex Pharmaceuticals incorporates tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate-derived analogs for cystic fibrosis transmembrane conductance regulator (CFTR) modulators. The compound's structural flexibility allows for tailored modifications to address mutant-specific CFTR variants, with preliminary data indicating improved chloride transport efficacy compared to earlier-generation compounds.

From a synthetic chemistry perspective, advances in continuous flow technology have revolutionized the scalability of this intermediate. A 2024 Organic Process Research & Development paper detailed a solvent-free photocatalytic process using tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate, achieving 99% regioselectivity in C–H functionalization reactions. This green chemistry approach reduces waste generation by 78% compared to traditional batch methods.

Despite these advancements, challenges remain in the large-scale purification of tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate due to its sensitivity to racemization under basic conditions. Recent patent filings (WO2024015893) address this limitation through novel chiral stationary phases for HPLC separation, enabling >99.5% enantiomeric excess at kilogram scale.

The compound's future applications appear promising, with computational studies predicting its utility in PROTAC (proteolysis-targeting chimera) design. Its dual functionality—the Boc group for solubility tuning and the ethynyl group for bioorthogonal conjugation—positions it as a strategic component in next-generation targeted protein degradation platforms. Further research is warranted to explore its potential in covalent inhibitor development and radiopharmaceutical labeling.